Cas no 1118830-85-5 (2-[2-(1,3-benzothiazol-2-yl)pyrrolidin-1-yl]-N-(1-cyanocyclohexyl)-N-methylacetamide)

• Product Name: 2-[2-(1,3-benzothiazol-2-yl)pyrrolidin-1-yl]-N-(1-cyanocyclohexyl)-N-methylacetamide
• CAS No: 1118830-85-5
• MF: C₂₁H₂₆N₄OS
• MW: 382.522343158722
• CID: 6594230
• PubChem ID: 45850943
• Update Time: 2025-10-10

2-[2-(1,3-benzothiazol-2-yl)pyrrolidin-1-yl]-N-(1-cyanocyclohexyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• Z103851478
• 1118830-85-5
• EN300-26681483
• 2-[2-(1,3-benzothiazol-2-yl)pyrrolidin-1-yl]-N-(1-cyanocyclohexyl)-N-methylacetamide
• AKOS033001563

• Inchi： 1S/C21H26N4OS/c1-24(21(15-22)11-5-2-6-12-21)19(26)14-25-13-7-9-17(25)20-23-16-8-3-4-10-18(16)27-20/h3-4,8,10,17H,2,5-7,9,11-14H2,1H3
• InChI Key： NBACBTPKCRINGL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1CCCN1CC(N(C)C1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 382.18273264g/mol
• Monoisotopic Mass: 382.18273264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-[2-(1,3-benzothiazol-2-yl)pyrrolidin-1-yl]-N-(1-cyanocyclohexyl)-N-methylacetamide

Compound CAS No. 1118830-85-5: 2-[2-(1,3-benzothiazol-2-yl)pyrrolidin-1-yl]-N-(1-cyanocyclohexyl)-N-methylacetamide

The compound CAS No. 1118830-85-5, also known as 2-[2-(1,3-benzothiazol-2-yl)pyrrolidin-1-yl]-N-(1-cyanocyclohexyl)-N-methylacetamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its complex structure, which includes a benzothiazole ring, a pyrrolidine moiety, and an acetamide group with specific substituents. The combination of these structural elements contributes to its unique chemical properties and functional versatility.

The benzothiazole moiety in this compound plays a crucial role in its electronic properties and reactivity. Benzothiazoles are known for their ability to act as electron-deficient aromatic systems, which can participate in various types of chemical reactions, including nucleophilic aromatic substitution and radical-mediated processes. Recent studies have highlighted the importance of benzothiazole-containing compounds in the development of advanced materials, such as light-emitting diodes (LEDs) and sensors, due to their excellent photophysical properties.

The pyrrolidine ring in the molecule adds another layer of complexity to its structure. Pyrrolidine is a five-membered nitrogen-containing heterocycle that is commonly found in many bioactive compounds. Its presence in this compound may enhance its stability and solubility, making it more suitable for applications in pharmaceuticals and agrochemicals. Furthermore, the pyrrolidine ring can act as a scaffold for further functionalization, enabling the creation of derivatives with tailored properties.

The acetamide group with N-(1-cyanocyclohexyl)-N-methyl substitution is another key feature of this compound. Acetamides are widely used in organic synthesis due to their ability to undergo various transformations, such as nucleophilic acyl substitution and amidation reactions. The presence of a cyanocyclohexyl group introduces additional steric and electronic effects into the molecule, which can influence its reactivity and selectivity in chemical reactions.

Recent research has focused on the potential applications of this compound in drug discovery and materials science. For instance, studies have shown that benzothiazole-containing compounds can exhibit anti-inflammatory and anti-cancer activities due to their ability to inhibit specific enzymes and signaling pathways. Additionally, the unique electronic properties of this compound make it a promising candidate for use in organic electronics, such as field-effect transistors (FETs) and photovoltaic devices.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions, cyclizations, and functional group transformations. The synthesis typically begins with the preparation of the benzothiazole ring using standard methods such as the thioamide cyclization reaction or the condensation of o-aminothiophenol with carbonyl compounds. The pyrrolidine ring can then be introduced through ring-closing reactions or by using pre-synthesized pyrrolidine derivatives.

The acetamide group is introduced in later stages of the synthesis through nucleophilic acylation or amidation reactions. The substitution pattern on the acetamide group can be adjusted by varying the starting materials and reaction conditions, allowing for the creation of a wide range of derivatives with different physical and chemical properties.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide valuable insights into the molecular structure, purity, and crystallinity of the compound.

In conclusion, CAS No. 1118830-85-5 represents a highly functionalized organic molecule with significant potential in various fields of research and application. Its unique structure combines several key functional groups that contribute to its versatility and reactivity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.